2-(4-chloro-2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)acetamide
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Overview
Description
2-(4-chloro-2-fluorophenyl)-N-(tetrahydro-2-furanylmethyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as CFM-2, and it has been found to have potential therapeutic applications in various medical conditions.
Mechanism of Action
The exact mechanism of action of CFM-2 is not fully understood. However, it has been proposed that CFM-2 inhibits the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of pro-inflammatory prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2 activity, CFM-2 reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
CFM-2 has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to reduce the production of prostaglandins, which are involved in inflammation and pain. CFM-2 has been found to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
CFM-2 has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. CFM-2 has been extensively studied, and its mechanism of action is well understood. However, CFM-2 also has some limitations for lab experiments. It is a relatively new compound, and its therapeutic potential in humans is not yet fully understood. CFM-2 has also been found to have some toxicity in animal studies, which may limit its use in humans.
Future Directions
CFM-2 has several potential future directions for research. It could be further studied for its anti-inflammatory and analgesic properties, as well as its anti-tumor properties. CFM-2 could also be studied for its potential use in combination with other drugs for the treatment of various medical conditions. Furthermore, the toxicity of CFM-2 could be further studied to determine its safety for use in humans. Overall, CFM-2 has significant potential for future research and therapeutic applications.
Synthesis Methods
The synthesis of CFM-2 is a complex process that involves several steps. The starting material for the synthesis is 4-chloro-2-fluoroaniline, which is reacted with tetrahydro-2-furanylmethylamine to form the intermediate product. The intermediate product is then reacted with acetyl chloride to yield CFM-2. The final product is purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
CFM-2 has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. CFM-2 has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation and pain. It has also been found to induce apoptosis in cancer cells, leading to their death.
properties
IUPAC Name |
2-(4-chloro-2-fluorophenyl)-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClFNO2/c14-10-4-3-9(12(15)7-10)6-13(17)16-8-11-2-1-5-18-11/h3-4,7,11H,1-2,5-6,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHYVJWMGVTVYPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)CC2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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